Lanthanum-140
CAS No.: 13981-28-7
Cat. No.: VC1712784
Molecular Formula: La
Molecular Weight: 139.90948 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 13981-28-7 |
|---|---|
| Molecular Formula | La |
| Molecular Weight | 139.90948 g/mol |
| IUPAC Name | lanthanum-140 |
| Standard InChI | InChI=1S/La/i1+1 |
| Standard InChI Key | FZLIPJUXYLNCLC-OUBTZVSYSA-N |
| Isomeric SMILES | [140La] |
| SMILES | [La] |
| Canonical SMILES | [La] |
Introduction
Physical and Chemical Properties
Lanthanum-140 is characterized by several key physical and chemical properties that define its behavior and applications. The basic identity and physical characteristics of this radioisotope include:
Basic Identification
Lanthanum-140 is definitively identified by its Chemical Abstracts Service (CAS) registry number 13981-28-7, which provides a unique identifier for this specific isotope . The elemental symbol is simply La, though as an isotope it is properly designated as 140La when the mass number is included . This radioisotope is specifically the lanthanum atom with a mass number of 140, distinguishing it from other isotopes of the same element.
Atomic and Molecular Properties
The molecular weight of Lanthanum-140 is precisely 139.909487 atomic mass units, which is identical to both its exact mass and monoisotopic mass . This precision in mass measurement is critical for analytical applications and identification in mass spectrometry. As an isotope of a metallic element, Lanthanum-140 retains the chemical properties of the base element lanthanum, including its characteristic reactivity and ability to form compounds, particularly with halogens such as chloride in the form of lanthanum chloride (LaCl₃).
Nuclear Properties and Decay Characteristics
The nuclear behavior of Lanthanum-140 is among its most significant properties, defining both its applications and handling requirements.
Half-Life and Decay Mode
Lanthanum-140 has a well-characterized half-life of 1.67858(21) days (approximately 40.3 hours), which means that half of any given sample will decay in this time period . This is equivalent to approximately 1.45029312 × 10⁵ seconds . Earlier research by H.W. Kirby and Murrell L. Salutsky determined the half-life to be 40.224±0.020 hours over an observation period of 574 hours, which aligns closely with modern measurements .
Lanthanum-140 decays exclusively (100%) via beta-minus (β⁻) decay to Cerium-140 (140Ce) . This decay process involves the emission of an electron (beta particle) from the nucleus, converting a neutron to a proton and thereby increasing the atomic number by one while maintaining the same mass number. The decay energy associated with this process is 3.7602(17) MeV .
Relationship in Decay Chains
A notable characteristic of Lanthanum-140 is its position in radioactive decay chains. It is formed as the direct daughter product from the decay of Barium-140 (140Ba) , which has a half-life of approximately 12.8 days . This parent-daughter relationship is significant for practical applications, as it allows for the "milking" of Lanthanum-140 from a longer-lived Barium-140 source over extended periods.
Nuclear Spin
Lanthanum-140 possesses a nuclear spin of 3 , which influences its behavior in magnetic fields and spectroscopic properties. This characteristic is important for certain analytical applications and in understanding its nuclear structure.
Table 1: Nuclear Properties of Lanthanum-140
| Property | Value | Reference |
|---|---|---|
| Half-life | 1.67858(21) days | |
| Half-life in hours | 40.224±0.020 hours | |
| Decay mode | β⁻ to 140Ce (100%) | |
| Decay energy | 3.7602(17) MeV | |
| Nuclear spin | 3 | |
| Parent isotope | 140Ba | |
| Atomic mass | 139.909487 |
Historical Research and Applications
Lanthanum-140 has a notable history in scientific research, particularly in the development of nuclear weapons technology during the mid-20th century.
Role in Nuclear Weapons Development
One of the most historically significant applications of Lanthanum-140 was in the "RaLa" (Radioactive Lanthanum) implosion tests conducted as part of nuclear weapons development . These tests utilized the gamma radiation emitted during the decay of Lanthanum-140 to provide diagnostic information about the implosion process in early nuclear weapon designs.
The process involved extracting Lanthanum-140 from its parent isotope Barium-140 (which was obtained from Oak Ridge) and placing it in the center of an implosion pit to be tested . The gamma rays emitted by the decaying Lanthanum-140 provided crucial information about the change in configuration of the pit during implosion . This technique became a regular diagnostic practice and continued until 1962, with ongoing improvements in methodology and increasingly stronger sources .
The separation and processing of Lanthanum-140 for these tests presented significant radiological challenges. Scientists led by Gerhart Friedlander conducted chemical separation and purification in temporary facilities, using systems of cables, mirrors, and telescopes to minimize radiation exposure . The final Lanthanum-140 sample, concentrated into a volume of just 0.1 milliliter, was heavily shielded during transport to the test site .
Biological Behavior and Medical Applications
Research on the biological behavior of Lanthanum-140 has provided insights into its potential applications in medicine and its effects on living systems.
Tissue Distribution Studies
Research into the biological distribution of Lanthanum-140 has provided valuable insights into its behavior in living organisms. In studies where rats voluntarily consumed lanthanum chloride (LaCl₃) containing Lanthanum-140 in drinking water (approximately 0.27 mmol per animal per day for 3 days), researchers observed specific patterns of distribution .
The teeth showed increasing uptake of Lanthanum-140 over time, with the highest specific activity associated with the outer layer of the tooth (the portion exposed to the oral environment) . This finding suggests an affinity for dental tissues, possibly related to lanthanum's known ability to stabilize hydroxyapatite against acid dissolution .
In contrast to the progressive accumulation in teeth, soft tissues such as lung, kidney, and liver maintained a constant concentration of Lanthanum-140 after the first day of intake . Within liver cells, the highest content of Lanthanum-140 was found in the soluble cellular fraction . Importantly, no histological changes were observed in rat tissues after three days of oral intake at the studied dosage level .
Table 2: Biological Distribution of Lanthanum-140 in Rat Studies
Relation to Other Isotopes
Lanthanum-140 exists in relation to several other isotopes through nuclear relationships based on neutron number (isotones) or mass number (isobars).
Isobars and Isotones
Lanthanum-140 is part of the isobar group A = 140, which includes various elements with the same mass number but different atomic numbers . Some notable members of this isobar group include Barium-140 (its parent), Cerium-140 (its daughter), and other elements ranging from Antimony-140 (140Sb) to Holmium-140 (140Ho) .
It is also related to the isotone group N = 83 (isotopes with the same number of neutrons), which includes elements from Palladium-129 (129Pd) to Tungsten-157 (157W) .
Table 3: Selected Isobars (A = 140) Related to Lanthanum-140
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